Cas no 1877675-85-8 (2-[(2-Aminoethoxy)methoxy]-2-methylpropane)

• Product Name: 2-[(2-Aminoethoxy)methoxy]-2-methylpropane
• CAS No: 1877675-85-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6049451
• PubChem ID: 89045041
• Update Time: 2025-05-19

2-[(2-Aminoethoxy)methoxy]-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1877675-85-8
• 2-[(2-aminoethoxy)methoxy]-2-methylpropane
• EN300-1996333
• SCHEMBL13261248
• 2-[(2-Aminoethoxy)methoxy]-2-methylpropane

• Inchi： 1S/C7H17NO2/c1-7(2,3)10-6-9-5-4-8/h4-6,8H2,1-3H3
• InChI Key： QOXHTAMYCHPFAW-UHFFFAOYSA-N
• SMILES： O(COCCN)C(C)(C)C

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 78.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-[(2-Aminoethoxy)methoxy]-2-methylpropane

Professional Introduction to Compound with CAS No. 1877675-85-8 and Product Name: 2-[(2-Aminoethoxy)methoxy]-2-methylpropane

The compound with the CAS number 1877675-85-8 and the product name 2-[(2-Aminoethoxy)methoxy]-2-methylpropane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology. The molecular structure of 2-[(2-Aminoethoxy)methoxy]-2-methylpropane consists of a highly functionalized isopropyl backbone, which is further modified by two distinct ether moieties linked to an amino group. This configuration endows the compound with a rich chemical reactivity that makes it a valuable tool for synthetic chemists and biologists.

In recent years, the exploration of novel molecular architectures has led to the discovery of several compounds with promising pharmacological properties. The 2-[(2-Aminoethoxy)methoxy]-2-methylpropane molecule, with its dual ether functionalities, has been investigated for its potential role in modulating various biological pathways. Specifically, studies have focused on its interaction with enzymes and receptors that are critical in metabolic disorders and inflammatory conditions. The presence of both amino and methoxy groups provides multiple sites for chemical modification, allowing researchers to tailor the compound’s properties for specific therapeutic targets.

One of the most intriguing aspects of 2-[(2-Aminoethoxy)methoxy]-2-methylpropane is its ability to serve as a versatile intermediate in organic synthesis. The compound’s structural framework allows for facile functionalization at multiple positions, making it an excellent candidate for constructing more complex molecules. For instance, researchers have utilized this compound in the synthesis of protease inhibitors, which are essential in treating viral infections and cancer. The dual ether moieties enhance solubility and bioavailability, making it an attractive scaffold for drug delivery systems.

Recent advancements in computational chemistry have further illuminated the potential of 2-[(2-Aminoethoxy)methoxy]-2-methylpropane as a pharmacophore. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets by adopting specific conformations that optimize binding affinity. These insights have guided the design of derivatives with enhanced potency and selectivity. For example, modifications to the amino group have led to compounds that exhibit improved activity against certain kinases involved in tumor growth.

The compound’s significance extends beyond its synthetic utility; it also plays a crucial role in understanding fundamental biological processes. Researchers have employed 2-[(2-Aminoethoxy)methoxy]-2-methylpropane as a probe to investigate signal transduction pathways in cells. By monitoring its interaction with cellular components, scientists have gained valuable insights into how these pathways regulate various physiological functions. This information is pivotal for developing targeted therapies that address dysregulation in these pathways.

Moreover, the environmental stability of 1877675-85-8 makes it a practical choice for industrial applications where long-term storage and shelf life are critical factors. Unlike some other functionalized compounds that degrade rapidly under ambient conditions, this molecule maintains its integrity over extended periods. This stability is attributed to the robust nature of its ether linkages, which resist hydrolysis and oxidation even at elevated temperatures.

The pharmaceutical industry has shown particular interest in product name: 2-[(2-Aminoethoxy)methoxy]-2-methylpropane due to its potential as a lead compound for new drugs. Preclinical studies have revealed promising results in animal models, where it demonstrated efficacy in reducing inflammation and pain without significant side effects. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

In conclusion, 1877675-85-8 and product name: 2-[(2-Aminoethoxy)methoxy]-2-methylpropane represent a significant contribution to the field of chemical biology and drug development. Their unique structural features, combined with their functional versatility, make them invaluable tools for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like these will undoubtedly play an increasingly important role in advancing medical science.